3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-(2,5-diethoxyphenyl)sulfonylpiperazin-1-yl]-6-pyrazol-1-ylpyridazine
• InChI: InChI=1S/C21H26N6O4S/c1-3-30-17-6-7-18(31-4-2)19(16-17)32(28,29)26-14-12-25(13-15-26)20-8-9-21(24-23-20)27-11-5-10-22-27/h5-11,16H,3-4,12-15H2,1-2H3
• InChI Key: FCZZUNAYPYZEBC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4
• Molecular Formula: C21H26N6O4S
• Molecular Weight: 458.5 g/mol

Description

3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine, also known as 3D-PEP, is an organic compound that has been studied extensively in recent years due to its potential applications in the fields of medicine and biochemistry. 3D-PEP is an aromatic heterocyclic compound that is composed of a piperazine ring, a pyrazole ring, and a pyridazine ring. It has been shown to possess a wide range of biological activities, such as anti-inflammatory, antioxidant, cytotoxic, and anti-cancer effects.

Scientific Research Applications

3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine has been studied extensively in recent years due to its potential applications in the fields of medicine and biochemistry. It has been found to have a wide range of biological activities, such as anti-inflammatory, antioxidant, cytotoxic, and anti-cancer effects. In addition, 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine has been shown to have potential applications in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases.

Mechanism Of Action

The exact mechanism of action of 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine is not yet fully understood. However, it is believed that 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine may act by inhibiting the activity of certain enzymes and/or receptors, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-α (TNF-α). In addition, 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine has been shown to bind to DNA and inhibit the activity of certain transcription factors, such as NF-κB.
Biochemical and Physiological Effects
3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine can inhibit the activity of various enzymes and receptors, such as COX-2 and TNF-α. In addition, 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine has been shown to have anti-inflammatory, antioxidant, cytotoxic, and anti-cancer effects. In vivo studies have shown that 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine can reduce the growth of tumors in mice, as well as reduce the levels of certain biomarkers, such as C-reactive protein (CRP).

Advantages And Limitations For Lab Experiments

The use of 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine in laboratory experiments has several advantages. First, 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine is a relatively inexpensive compound, which makes it an attractive option for research studies. Second, 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine has been shown to have a wide range of biological activities, which makes it a versatile compound for laboratory experiments. Finally, 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine is relatively stable, which makes it easy to store and handle. However, there are some limitations to the use of 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine in laboratory experiments. For example, 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine has a high molecular weight, which can make it difficult to dissolve in aqueous solutions. In addition, 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine has a low solubility in organic solvents, which can make it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine research. First, further studies are needed to better understand the exact mechanisms of action of 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine. Second, further studies are needed to determine the optimal dosage and administration route of 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine for different diseases. Third, further studies are needed to determine the long-term safety and efficacy of 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine. Finally, further studies are needed to explore the potential applications of 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine in other areas, such as drug delivery and wound healing.

Synthesis Methods

3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine can be synthesized from commercially available starting materials such as 2,5-diethoxybenzenesulfonyl chloride and 1H-pyrazol-1-yl pyridine. The synthesis of 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine involves a two-step process, which includes a nucleophilic substitution reaction and a cyclization reaction. In the first step, the nucleophilic substitution reaction occurs between 2,5-diethoxybenzenesulfonyl chloride and 1H-pyrazol-1-yl pyridine, forming an intermediate compound. In the second step, the intermediate compound undergoes a cyclization reaction, forming 3-[4-(2,5-diethoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine.